Cas no 1488764-24-4 (1H-1,2,4-Triazole, 5-(3-chloro-2,2-dimethylpropyl)-1-methyl-)

• Product Name: 1H-1,2,4-Triazole, 5-(3-chloro-2,2-dimethylpropyl)-1-methyl-
• CAS No: 1488764-24-4
• MF: C₈H₁₄ClN₃
• MW: 187.669860363007
• CID: 5282139
• Update Time: 2025-08-02

1H-1,2,4-Triazole, 5-(3-chloro-2,2-dimethylpropyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 5-(3-chloro-2,2-dimethylpropyl)-1-methyl-
• 5-(3-Chloro-2,2-dimethylpropyl)-1-methyl-1h-1,2,4-triazole

• Inchi： 1S/C8H14ClN3/c1-8(2,5-9)4-7-10-6-11-12(7)3/h6H,4-5H2,1-3H3
• InChI Key： YKQISQMPYODXTL-UHFFFAOYSA-N
• SMILES： N1(C)C(CC(C)(C)CCl)=NC=N1

Additional information on 1H-1,2,4-Triazole, 5-(3-chloro-2,2-dimethylpropyl)-1-methyl-

Professional Introduction to Compound with CAS No. 1488764-24-4 and Product Name: 1H-1,2,4-Triazole, 5-(3-chloro-2,2-dimethylpropyl)-1-methyl-

The compound identified by the CAS number 1488764-24-4 and the product name 1H-1,2,4-Triazole, 5-(3-chloro-2,2-dimethylpropyl)-1-methyl- represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the triazole class, which is renowned for its broad spectrum of biological activities and utility in medicinal applications. The structural features of this molecule, particularly the presence of a chloro-substituted isobutyl group at the 5-position and a methyl group at the 1-position of the triazole ring, contribute to its unique chemical properties and potential therapeutic benefits.

In recent years, there has been a growing interest in designing novel triazole derivatives as pharmacological agents due to their enhanced stability and improved bioavailability. The specific modification of the 1H-1,2,4-Triazole core with a 3-chloro-2,2-dimethylpropyl side chain has been strategically employed to optimize interactions with biological targets. This structural design not only enhances lipophilicity but also modulates electronic properties, making it a promising candidate for further investigation.

Current research in medicinal chemistry has highlighted the importance of triazole-based scaffolds in developing drugs with anti-inflammatory, antiviral, and anticancer properties. The compound in question exhibits promising preliminary activity in vitro against several disease models. Specifically, studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting potential therapeutic applications in conditions such as rheumatoid arthritis and chronic inflammation. The 5-(3-chloro-2,2-dimethylpropyl)-1-methyl substitution pattern appears to enhance binding affinity to these enzymes without significant off-target effects.

Moreover, the compound’s chemical stability under various conditions has been a subject of extensive investigation. The presence of the chloro group not only contributes to metabolic stability but also facilitates further derivatization through nucleophilic substitution reactions. This characteristic makes it an attractive intermediate for synthesizing more complex analogs with tailored biological activities. Researchers have explored its reactivity in both solution-phase and solid-state conditions, revealing insights into its mechanistic behavior.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the triazole ring and introducing the desired substituents. These synthetic strategies align with contemporary trends in green chemistry, emphasizing efficiency and sustainability.

From a pharmacokinetic perspective, the structural features of 1H-1,2,4-Triazole, 5-(3-chloro-2,2-dimethylpropyl)-1-methyl- contribute to favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The lipophilic nature of the isobutyl side chain enhances membrane permeability, while the methyl group at the 1-position improves metabolic stability. These properties are critical for developing drugs with prolonged half-lives and reduced dosing frequency.

Recent advancements in computational chemistry have enabled virtual screening approaches to identify potential drug candidates like this one more efficiently. Molecular docking studies have been performed using computational models of target proteins to evaluate binding interactions. The results indicate strong binding affinities for several key therapeutic targets, supporting further experimental validation.

In conclusion, the compound with CAS No. 1488764-24-4 represents a significant contribution to pharmaceutical chemistry due to its unique structural features and promising biological activities. The combination of a chloro-substituted isobutyl group and a methyl group on the triazole ring enhances its therapeutic potential while ensuring favorable pharmacokinetic properties. Ongoing research aims to further optimize its efficacy and safety profiles for clinical applications. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.